Cas no 1051394-71-8 (4-{5H,6H,7H-pyrrolo3,4-dpyrimidin-2-yl}morpholine)

4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine is a heterocyclic compound featuring a fused pyrrolopyrimidine core linked to a morpholine moiety. This structure imparts versatility in medicinal chemistry and drug discovery, particularly as a scaffold for kinase inhibitors and other biologically active molecules. Its rigid bicyclic system enhances binding affinity, while the morpholine group improves solubility and pharmacokinetic properties. The compound is valuable in the synthesis of targeted therapeutics due to its ability to modulate protein-protein interactions and enzyme activity. High purity and stability make it suitable for research applications in oncology, inflammation, and CNS disorders. Its synthetic accessibility further supports its use in lead optimization studies.
4-{5H,6H,7H-pyrrolo3,4-dpyrimidin-2-yl}morpholine structure
1051394-71-8 structure
Product Name:4-{5H,6H,7H-pyrrolo3,4-dpyrimidin-2-yl}morpholine
CAS No:1051394-71-8
MF:C10H14N4O
MW:206.244361400604
MDL:MFCD29034826
CID:5230296
PubChem ID:67542478
Update Time:2026-03-07

4-{5H,6H,7H-pyrrolo3,4-dpyrimidin-2-yl}morpholine Chemical and Physical Properties

Names and Identifiers

    • 5H-Pyrrolo[3,4-d]pyrimidine, 6,7-dihydro-2-(4-morpholinyl)-
    • 4-{5H,6H,7H-pyrrolo3,4-dpyrimidin-2-yl}morpholine
    • MDL: MFCD29034826
    • Inchi: 1S/C10H14N4O/c1-3-15-4-2-14(1)10-12-6-8-5-11-7-9(8)13-10/h6,11H,1-5,7H2
    • InChI Key: GWBBPTMMYWQQTI-UHFFFAOYSA-N
    • SMILES: C1(N2CCOCC2)=NC=C2CNCC2=N1

4-{5H,6H,7H-pyrrolo3,4-dpyrimidin-2-yl}morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-243155-0.05g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
0.05g
$948.0 2024-06-19
Enamine
EN300-243155-0.1g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
0.1g
$993.0 2024-06-19
Enamine
EN300-243155-0.25g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
0.25g
$1038.0 2024-06-19
Enamine
EN300-243155-0.5g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
0.5g
$1084.0 2024-06-19
Enamine
EN300-243155-1.0g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
1.0g
$1129.0 2024-06-19
Enamine
EN300-243155-2.5g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
2.5g
$2211.0 2024-06-19
Enamine
EN300-243155-5.0g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
5.0g
$3273.0 2024-06-19
Enamine
EN300-243155-10.0g
4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine
1051394-71-8 95%
10.0g
$4852.0 2024-06-19
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01028362-1g
4-(6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-yl)morpholine
1051394-71-8 95%
1g
¥3514.0 2023-04-06
Ambeed
A1079504-1g
4-(6,7-Dihydro-5H-pyrrolo[3,4-d]pyrimidin-2-yl)morpholine
1051394-71-8 95%
1g
$512.0 2024-04-26

Additional information on 4-{5H,6H,7H-pyrrolo3,4-dpyrimidin-2-yl}morpholine

Comprehensive Overview of 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine (CAS No. 1051394-71-8): Properties, Applications, and Research Insights

The compound 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine (CAS No. 1051394-71-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This pyrrolopyrimidine derivative, characterized by a fused pyrrole and pyrimidine ring system, exhibits remarkable potential as a scaffold for drug discovery. Its molecular framework combines a morpholine moiety, which enhances solubility and bioavailability, making it a versatile candidate for therapeutic applications.

In recent years, the demand for small-molecule inhibitors and kinase-targeting agents has surged, driven by advancements in oncology and immunology research. 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine aligns with this trend, as its structure is amenable to modifications that can selectively target enzymes like PI3K, mTOR, and CDKs. Researchers frequently explore its derivatives for their potential to modulate cellular signaling pathways, addressing conditions such as inflammation, metabolic disorders, and proliferative diseases.

The synthesis of CAS No. 1051394-71-8 typically involves multi-step organic reactions, including cyclocondensation and N-alkylation, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its structural integrity. Its logP and pKa values suggest favorable pharmacokinetic properties, which are critical for oral drug development. These attributes have positioned it as a focal point in medicinal chemistry and preclinical studies.

Beyond pharmaceuticals, 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine is investigated for its role in material science, particularly in designing fluorescent probes and ligands for catalysis. Its conjugated π-system enables applications in optoelectronic devices, where tunable electronic properties are essential. This interdisciplinary relevance underscores its value across scientific domains.

Frequently asked questions about this compound include: "How does 4-{5H,6H,7H-pyrrolo[3,4-d]pyrimidin-2-yl}morpholine compare to other pyrrolopyrimidine analogs?" and "What are the latest breakthroughs in its therapeutic applications?" Addressing these queries, recent studies highlight its superior selectivity profiles and reduced off-target effects compared to first-generation inhibitors. Additionally, collaborations between academia and industry aim to optimize its drug-likeness through structure-activity relationship (SAR) studies.

In summary, CAS No. 1051394-71-8 represents a promising entity in modern chemistry, bridging gaps between drug design, biochemical tools, and advanced materials. As research progresses, its derivatives may unlock novel treatments for complex diseases, reinforcing its status as a high-value intermediate in scientific innovation.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD